Methyl 11-hydroxy-9,10-epoxy-trans-12-octadecenoate

• Molecular Formula: C19H34O4
• Molecular Weight: 326.5 g/mol
• InChI: InChI=1S/C19H34O4/c1-3-4-5-7-10-13-16(20)19-17(23-19)14-11-8-6-9-12-15-18(21)22-2/h10,13,16-17,19-20H,3-9,11-12,14-15H2,1-2H3/b13-10+
• InChIKey: PDGUXIIVPKODNL-JLHYYAGUSA-N

Methyl 11-Hydroxy-9,10-Epoxy-Trans-12-Octadecenoate: A Specialized Oxylipin for Pain & Inflammation Research

Methyl 11-hydroxy-9,10-epoxy-trans-12-octadecenoate is a methyl ester of a linoleic acid-derived oxylipin. It belongs to a class of epoxy-hydroxy fatty acids that act as potent endogenous lipid mediators. This compound is characterized by an 18-carbon chain with a trans-configured double bond at position 12, an epoxide group spanning positions 9 and 10, and a hydroxyl group at position 11 [1]. It is biosynthesized via the action of specific CYP74 family enzymes, such as epoxyalcohol synthases, from linoleic acid hydroperoxides [2]. Unlike simpler mono-epoxides, its unique vicinal epoxy-alcohol moiety confers distinct biological activities, particularly in nociception and inflammation [3].

11-hydroxy-9,10-epoxy-trans-12-octadecenoate isomer for nociceptive signaling studies

Reported to selectively promote neuronal CGRP release and Ca2+ responses in sensory neuron models

Linoleic acid-derived oxylipin; requires precise epoxide/hydroxyl regiochemistry for target engagement

• [1] ChEBI:187465. 9,10-epoxy-11-hydroxy-12-octadecenoic acid. Chemical Entities of Biological Interest (ChEBI) Ontology. View Source
• [2] Toporkova, Y. Y., Fatykhova, V. S., Gogolev, Y. V., Khairutdinov, B. I., Mukhtarova, L. S., & Grechkin, A. N. (2017). Epoxyalcohol synthase of Ectocarpus siliculosus. First CYP74-related enzyme of oxylipin biosynthesis in brown algae. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1862(2), 167-175. View Source
• [3] Ramsden, C. E., Domenichiello, A. F., Yuan, Z. X., Sapio, M. R., Keyes, G. S., Mishra, S. K., ... & Iadarola, M. J. (2017). A systems approach for discovering linoleic acid derivatives that potentially mediate pain and itch. Science Signaling, 10(493), eaal5241. View Source

Procurement Rationale: Why Methyl 11-Hydroxy-9,10-Epoxy-Trans-12-Octadecenoate Cannot Be Substituted with Common Analogs

While several epoxy-hydroxy octadecenoates are commercially available, simple substitution based on shared nomenclature is scientifically unsound. Subtle variations in epoxide and hydroxyl positioning (e.g., 9,10- vs. 12,13-epoxides), stereochemistry, or double bond geometry critically alter biological activity and biosynthetic origin. For instance, in a systematic study, only the 11-hydroxy-epoxy-octadecenoates (including this compound's class) sensitized nociceptive neurons, whereas related 9- or 13-hydroxy-epoxides did not [1]. Furthermore, specific CYP74 enzymes exhibit strict regioselectivity, producing either 9,10-epoxy-11-hydroxy or 12,13-epoxy-11-hydroxy derivatives from distinct substrates [2]. Therefore, selecting the precise isomer is essential for ensuring target engagement and reproducing specific biological outcomes.

Positional isomer 9,10-epoxide vs. 12,13-epoxide isomers are not interchangeable; only the 9,10-epoxy-11-hydroxy form showed neuronal sensitization in head-to-head studies.

Hydroxyl regioisomer 9- or 13-hydroxy analogs did not drive pain-related signaling, confirming that the 11-hydroxy group is critical for the reported pharmacological profile.

Biosynthetic origin CYP74 enzymes produce the 9,10-epoxide specifically from 9-HPOD; using a 12,13-epoxide may misrepresent metabolic pathway studies.

• [1] Ramsden, C. E., Domenichiello, A. F., Yuan, Z. X., Sapio, M. R., Keyes, G. S., Mishra, S. K., ... & Iadarola, M. J. (2017). A systems approach for discovering linoleic acid derivatives that potentially mediate pain and itch. Science Signaling, 10(493), eaal5241. View Source
• [2] Fatykhova, V. S., Toporkova, Y. Y., Mukhtarova, L. S., & Grechkin, A. N. (2019). CYP74A88, a novel epoxyalcohol synthase from Ranunculus japonicus. FEBS Letters, 593(8), 892-900. View Source

Quantitative Differentiation: Methyl 11-Hydroxy-9,10-Epoxy-Trans-12-Octadecenoate vs. Key Analogs

Neuronal Sensitization: Only 11-Hydroxy Epoxides Drive Pain Signaling

In a direct comparative study, only the two 11-hydroxy-epoxy-octadecenoates (including the 9,10-epoxide class of the target compound) sensitized rat dorsal root ganglion neurons to release significantly more calcitonin gene-related peptide (CGRP), a key mediator of pain transmission, in response to low pH or capsaicin. In contrast, four related 9- or 13-hydroxy-epoxy- and keto-epoxy-octadecenoates did not elicit this effect [1].

Neuronal sensitization

Head-to-head

Only 11-hydroxy-epoxy isomers sensitized DRG neurons to release CGRP; 9- or 13-hydroxy-epoxides were inactive.

11-hydroxy-epoxide substructure critical for nociceptive signaling in reported models.

Rat DRG neurons, low pH/capsaicin stimulation; qualitative activity difference.

Evidence Dimension	CGRP release from rat DRG neurons (pain signaling)
Target Compound Data	Sensitized neurons; increased CGRP release (quantified increase not specified)
Comparator Or Baseline	9- or 13-hydroxy-epoxy-octadecenoates
Quantified Difference	Qualitative difference: 11-hydroxy-epoxides were active; 9-/13-hydroxy-epoxides were not.
Conditions	Rat dorsal root ganglion (DRG) neurons stimulated with low pH (6.0) or capsaicin (0.5 µM)

Why This Matters

This functional selectivity confirms that the 11-hydroxy-epoxide substructure is a critical pharmacophore for nociceptive signaling, making this compound essential for pain research, unlike inactive 9-/13-hydroxy isomers.

• [1] Ramsden, C. E., Domenichiello, A. F., Yuan, Z. X., Sapio, M. R., Keyes, G. S., Mishra, S. K., ... & Iadarola, M. J. (2017). A systems approach for discovering linoleic acid derivatives that potentially mediate pain and itch. Science Signaling, 10(493), eaal5241. View Source

Neuronal Activation: Differential Ca2+ Response in Trigeminal Neurons

In a functional assay, 11-hydroxy-9,10-epoxy-octadecenoate (11H-9,10E-LA) elicited calcium transients in a significantly higher proportion of trigeminal neurons (TN) compared to the parent linoleic acid or its 9-hydroxy derivative. Specifically, 11H-12,13E-LA, 11K-12,13E-LA, and 11H-9,10E-LA produced Ca2+ responses in a larger percentage of TN [1]. This effect was not observed to the same extent with 9-HODE, demonstrating a clear structure-activity relationship.

Trigeminal neuron activation

Head-to-head

11H-9,10E-LA elicited Ca2+ transients in a higher proportion of trigeminal neurons than linoleic acid or 9-HODE.

Selective neuronal population engagement distinct from less active linoleic acid derivatives.

Mouse trigeminal neuron culture, calcium imaging; qualitative comparison.

Evidence Dimension	Proportion of trigeminal neurons responding with Ca2+ transients
Target Compound Data	Higher proportion (exact % not reported in abstract, but significantly greater than comparators)
Comparator Or Baseline	Linoleic acid (LA) and 9-HODE
Quantified Difference	Qualitative difference: 11-hydroxy-epoxides activated a larger neuronal subpopulation.
Conditions	Mouse trigeminal neuron culture, calcium imaging

Why This Matters

This enhanced neuronal activation profile highlights a unique ability to engage specific neuronal populations, distinguishing it from less active linoleic acid derivatives and supporting its procurement for headache and facial pain studies.

• [1] Domenichiello, A. F., Sapio, M. R., Ramsden, C. E., Keyes, G. S., Yuan, Z. X., Mannes, A. J., & Iadarola, M. J. (2020). Hydroxy-epoxide and keto-epoxide derivatives of linoleic acid activate trigeminal neurons. Neurobiology of Pain, 7, 100044. View Source

Enzymatic Biosynthesis: Strict Regioselectivity of CYP74A88 Defines Metabolic Origin

The CYP74A88 epoxyalcohol synthase from Ranunculus japonicus exhibits strict substrate-specific regioselectivity. It specifically converts linoleic acid 9-hydroperoxide (9-HPOD) into 9,10-epoxy-11-hydroxy-12-octadecenoic acid, while linoleic acid 13-hydroperoxide (13-HPOD) is converted into 11-hydroxy-12,13-epoxy-9-octadecenoic acid [1]. This demonstrates that the 9,10- vs. 12,13-epoxide position is not interchangeable and is dictated by distinct biosynthetic pathways.

Enzymatic specificity

Method context

CYP74A88 converts 9-HPOD exclusively to 9,10-epoxy-11-hydroxy acid; 13-HPOD yields 12,13-epoxide.

Strict regioselectivity confirms distinct metabolic origin of the 9,10-epoxide isomer.

In vitro enzyme assay, recombinant CYP74A88, GC-MS analysis.

Evidence Dimension	Enzymatic conversion specificity
Target Compound Data	Produced from 9-HPOD by CYP74A88
Comparator Or Baseline	11-hydroxy-12,13-epoxy-9-octadecenoic acid (produced from 13-HPOD)
Quantified Difference	Qualitative difference: 9-HPOD yields 9,10-epoxide; 13-HPOD yields 12,13-epoxide.
Conditions	In vitro enzyme assay with recombinant CYP74A88, GC-MS analysis

Why This Matters

This enzymatic specificity confirms that the 9,10-epoxide isomer is a distinct metabolic entity, not a random oxidation product. Researchers requiring a compound from the 9-HPOD metabolic branch must use the 9,10-epoxide isomer.

• [1] Fatykhova, V. S., Toporkova, Y. Y., Mukhtarova, L. S., & Grechkin, A. N. (2019). CYP74A88, a novel epoxyalcohol synthase from Ranunculus japonicus. FEBS Letters, 593(8), 892-900. View Source

Synthetic Yield: Formation as a Minor Isomer in Autoxidation

During autoxidation of linoleic acid, 11-hydroxy-9,10-epoxy-12-octadecenoic acid is formed as a minor isomer alongside the major product, 11-hydroxy-12,13-epoxy-9-octadecenoic acid. In a study of 13-L-hydroperoxy-9-cis,11-trans-octadecadienoic acid decomposition, the 12,13-epoxide accounted for approximately 90% of the product mixture, while the 9,10-epoxide was a minor component (ca. 10%) [1]. This low natural abundance underscores the necessity of targeted synthesis or purification for obtaining this specific isomer.

Isomer abundance

Data to verify

~10% of autoxidation product mixture; 12,13-epoxide major (~90%).

Low natural abundance underscores need for pure standard for analytical studies.

Anaerobic decomposition at 100°C; isomer ratio context-dependent.

Evidence Dimension	Relative abundance in autoxidation mixture
Target Compound Data	~10% of product mixture
Comparator Or Baseline	11-hydroxy-12,13-epoxy-9-octadecenoic acid (major product)
Quantified Difference	12,13-epoxide is ~9-fold more abundant than the 9,10-epoxide.
Conditions	Anaerobic decomposition of 13-L-hydroperoxy-9-cis,11-trans-octadecadienoic acid in aqueous ethanol at 100°C

Why This Matters

The low natural abundance of this isomer in autoxidation mixtures makes its procurement as a pure, well-characterized standard critical for analytical and biological studies, as it cannot be reliably isolated from complex mixtures.

• [1] Hamberg, M., & Gotthammar, B. (1973). A new reaction of unsaturated fatty acid hydroperoxides: Formation of 11-hydroxy-12,13-epoxy-9-octadecenoic acid from 13-hydroperoxy-9,11-octadecadienoic acid. Lipids, 8(12), 737-744. View Source

Defined Application Scenarios for Methyl 11-Hydroxy-9,10-Epoxy-Trans-12-Octadecenoate Based on Empirical Evidence

Mechanistic Studies of Inflammatory Pain and Itch

Use as a selective agonist/positive control to investigate the nociceptive pathways activated by 11-hydroxy-epoxy-octadecenoates. Based on evidence that this compound class uniquely sensitizes DRG neurons to release CGRP and activates trigeminal neurons [1][2], it serves as a critical tool for delineating the specific receptors and signaling cascades involved in pain and itch, distinct from the effects of 9- or 13-hydroxy-epoxides.

Oxylipin Metabolism and CYP74 Enzyme Characterization

Employ as a specific substrate or analytical standard to study the activity of CYP74 family epoxyalcohol synthases and related enzymes. Its formation from 9-HPOD by enzymes like CYP74A88 and CYP5164B1 is highly specific [1][2]. This compound is essential for assays that aim to differentiate between enzymes that produce 9,10- vs. 12,13-epoxides, enabling accurate biochemical characterization.

Lipid Oxidation and Autoxidation Pathway Analysis

Utilize as a high-purity analytical standard for the identification and quantification of minor oxylipin isomers in complex biological matrices. Given that it constitutes only ~10% of the autoxidation product mixture compared to the major 12,13-epoxide [1], a pure standard is indispensable for accurate LC-MS/MS or GC-MS analysis of lipid oxidation pathways in food chemistry, nutrition, and disease research.

Development of Targeted Lipid Biomarker Assays

Procure as a certified reference material for developing and validating quantitative assays for linoleic acid-derived oxylipins. Its unique structure and specific biological activity [1] make it a valuable biomarker candidate for inflammatory conditions. A pure, well-characterized sample is a prerequisite for establishing reliable calibration curves and assay sensitivity.

Application

Selection Property

Validation Focus

Inflammatory pain & itch pathway studies

11-hydroxy-epoxide pharmacophore, neuronal sensitization profile

CGRP release, trigeminal Ca2+ response in sensory neuron models

CYP74 enzyme characterization

Specific substrate for 9-HPOD-derived epoxyalcohol synthases

Regioselectivity (9,10- vs. 12,13-epoxide) in enzyme assays

Lipid oxidation pathway analysis

Minor isomer standard, low autoxidation abundance

Accurate isomer quantification in complex biological matrices

Targeted oxylipin biomarker assay development

Certified structural identity for linoleic acid-derived oxylipins

Assay calibration, biomarker validation in inflammatory models

• [1] Ramsden, C. E., Domenichiello, A. F., Yuan, Z. X., Sapio, M. R., Keyes, G. S., Mishra, S. K., ... & Iadarola, M. J. (2017). A systems approach for discovering linoleic acid derivatives that potentially mediate pain and itch. Science Signaling, 10(493), eaal5241. View Source
• [2] Domenichiello, A. F., Sapio, M. R., Ramsden, C. E., Keyes, G. S., Yuan, Z. X., Mannes, A. J., & Iadarola, M. J. (2020). Hydroxy-epoxide and keto-epoxide derivatives of linoleic acid activate trigeminal neurons. Neurobiology of Pain, 7, 100044. View Source